Cas no 1343757-79-8 (methyl 2-(3,3,3-trifluoropropyl)aminoacetate)

• Product Name: methyl 2-(3,3,3-trifluoropropyl)aminoacetate
• CAS No: 1343757-79-8
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 5208083
• PubChem ID: 60687526
• Update Time: 2025-05-20

methyl 2-(3,3,3-trifluoropropyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(3,3,3-trifluoropropyl)-, methyl ester
• Methyl (3,3,3-trifluoropropyl)glycinate
• methyl 2-(3,3,3-trifluoropropyl)aminoacetate

• Inchi： 1S/C6H10F3NO2/c1-12-5(11)4-10-3-2-6(7,8)9/h10H,2-4H2,1H3
• InChI Key： QTADNITZHKXBAB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNCCC(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(3,3,3-trifluoropropyl)aminoacetate

Methyl 2-(3,3,3-Trifluoropropyl)Aminoacetate: A Comprehensive Overview

Methyl 2-(3,3,3-trifluoropropyl)aminoacetate (CAS No. 1343757-79-8) is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoropropyl group with an aminoacetate moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. Recent advancements in its synthesis and applications have further highlighted its potential in drug discovery and material science.

The molecular structure of methyl 2-(3,3,3-trifluoropropyl)aminoacetate is characterized by a central amino group attached to a trifluoropropyl chain and a methyl ester. This configuration imparts distinctive electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. Researchers have recently explored its role as a building block in the construction of complex peptide analogs and bioactive agents. For instance, studies have demonstrated its utility in the synthesis of inhibitors targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's.

The synthesis of methyl 2-(3,3,3-trifluoropropyl)aminoacetate has been optimized through various methodologies. Traditional approaches involve multi-step reactions, including nucleophilic substitution and esterification. However, recent advancements have introduced more efficient routes utilizing microwave-assisted synthesis and catalytic systems. These innovations have significantly reduced reaction times and improved yields, making the compound more accessible for large-scale applications.

In terms of applications, methyl 2-(3,3,3-trifluoropropyl)aminoacetate has found extensive use in peptide chemistry. Its trifluoropropyl group enhances the stability and bioavailability of peptide-based drugs by modulating their physicochemical properties. Additionally, it serves as a versatile reagent in the construction of fluorinated compounds, which are increasingly sought after due to their unique pharmacokinetic profiles.

The latest research on this compound has also delved into its potential as a chiral auxiliary in asymmetric synthesis. By leveraging its stereochemical properties, chemists have successfully employed it to synthesize enantiomerically enriched compounds with high optical purity. This development underscores its importance in modern organic synthesis and opens new avenues for the creation of novel therapeutic agents.

In conclusion, methyl 2-(3,3,3-trifluoropropyl)aminoacetate (CAS No. 1343757-79-8) stands as a pivotal molecule in contemporary chemical research. Its unique structure and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more critical role in advancing drug discovery and materials science.